2-(Furan-2-yl)-5-((4-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-(furan-2-yl)-5-[(4-methylpiperidin-1-yl)-(4-nitrophenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C21H21N5O4S/c1-13-8-10-24(11-9-13)17(14-4-6-15(7-5-14)26(28)29)18-20(27)25-21(31-18)22-19(23-25)16-3-2-12-30-16/h2-7,12-13,17,27H,8-11H2,1H3
• InChI Key: HYEOZNWMIREMAS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(C2=CC=C(C=C2)[N+](=O)[O-])C3=C(N4C(=NC(=N4)C5=CC=CO5)S3)O
• Molecular Formula: C21H21N5O4S
• Molecular Weight: 439.5 g/mol
• CAS No.: 896291-94-4

Description

2-(Furan-2-yl)-5-((4-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C21H21N5O4S and its molecular weight is 439.49. The purity is usually 95%.
BenchChem offers high-quality 2-(Furan-2-yl)-5-((4-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Furan-2-yl)-5-((4-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 2-(Furan-2-yl)-5-((4-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a complex organic molecule with potential biological activities due to its unique structural features. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant research findings.

Structural Overview

The compound features several key structural components:

• Furan Ring : Known for its reactivity and ability to participate in various biological interactions.
• Thiazolo and Triazole Moieties : These heterocycles are often associated with pharmacological activity.
• Piperidine and Nitro Substituents : These groups may enhance binding affinity to biological targets.

The biological activity of this compound is likely mediated through interactions with specific biological targets such as enzymes or receptors. For instance, the presence of the thiazolo and triazole rings suggests potential inhibition of phosphoinositide 3-kinases (PI3Ks), which are crucial in various signaling pathways related to inflammation and cancer.

Potential Targets:

• PI3K Inhibition : Similar compounds have shown effectiveness as selective ATP-competitive PI3K inhibitors, impacting inflammatory responses and cancer cell proliferation .
• Neurotransmitter Receptors : The piperidine moiety may facilitate interaction with neurotransmitter receptors, potentially influencing neurological pathways.

In Vitro Studies

Recent studies have demonstrated that derivatives of compounds containing furan and thiazole structures exhibit significant biological activities:

Activity Type	Observed Effects	Reference
PI3K Inhibition	Selective inhibition in cellular assays
Neuroprotective Effects	Modulation of neurotransmitter activity
Anticancer Activity	Reduction in cancer cell proliferation

Case Studies

• Inflammatory Models : In a mouse model of acute peritonitis, compounds structurally similar to the target demonstrated significant reductions in leukocyte recruitment, indicating anti-inflammatory properties .
• Cancer Cell Lines : Preliminary studies on cancer cell lines indicate that the compound may inhibit cell proliferation through modulation of PI3K signaling pathways, warranting further investigation into its anticancer potential.